Cas no 1286724-11-5 (N-(3-chlorophenyl)methyl-2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-ylacetamide)

• Product Name: N-(3-chlorophenyl)methyl-2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-ylacetamide
• CAS No: 1286724-11-5
• MF: C₂₁H₂₃ClN₄O₂
• MW: 398.885923624039
• CID: 6468590
• PubChem ID: 52906038
• Update Time: 2025-06-09

N-(3-chlorophenyl)methyl-2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)methyl-2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-ylacetamide
• AKOS024486509
• F3407-4711
• 1286724-11-5
• VU0627235-1
• N-[(3-chlorophenyl)methyl]-2-[3-(dimethylamino)-4-(4-methoxyphenyl)pyrazol-1-yl]acetamide
• CHEMBL4979301
• N-(3-chlorobenzyl)-2-(3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-yl)acetamide
• N-[(3-chlorophenyl)methyl]-2-[3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-yl]acetamide

• Inchi： 1S/C21H23ClN4O2/c1-25(2)21-19(16-7-9-18(28-3)10-8-16)13-26(24-21)14-20(27)23-12-15-5-4-6-17(22)11-15/h4-11,13H,12,14H2,1-3H3,(H,23,27)
• InChI Key： ZFDMMNHUNRLMMI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC(CN1C=C(C2C=CC(=CC=2)OC)C(=N1)N(C)C)=O

Computed Properties

• Exact Mass: 398.1509537g/mol
• Monoisotopic Mass: 398.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3-chlorophenyl)methyl-2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-ylacetamide

N-(3-chlorophenyl)methyl-2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-ylacetamide: A Comprehensive Overview

The compound N-(3-chlorophenyl)methyl-2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-ylacetamide, identified by the CAS number 1286724-11-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a pyrazole ring, a dimethylamino group, and a methoxyphenyl substituent, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the pyrazole ring in this compound suggests potential applications in targeting specific enzymes or receptors involved in various pathological processes. Researchers have demonstrated that such compounds can exhibit anti-inflammatory, antitumor, and antimicrobial activities, making them valuable candidates for further exploration in therapeutic contexts.

The substitution pattern of this compound plays a crucial role in its biological activity. The dimethylamino group is known to enhance the basicity of the molecule, which can influence its interaction with biological targets. Additionally, the methoxyphenyl group introduces electronic effects that may modulate the compound's solubility and bioavailability. These structural features make N-(3-chlorophenyl)methyl-2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-ylacetamide a promising candidate for further investigation in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis process typically involves the preparation of intermediate compounds, such as the corresponding pyrazole derivative and the acetamide moiety, followed by their coupling under optimized conditions. These synthetic strategies have been refined to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical studies.

In terms of pharmacological activity, this compound has shown potential as an inhibitor of certain kinases involved in cancer cell proliferation. Preclinical studies have demonstrated its ability to suppress tumor growth in animal models, suggesting its potential as an anticancer agent. Furthermore, its selectivity for specific molecular targets makes it a valuable tool for studying signaling pathways involved in diseases such as inflammation and neurodegenerative disorders.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound with its target proteins. Molecular docking studies have revealed key binding motifs that contribute to its bioactivity, while quantitative structure-activity relationship (QSAR) models have helped identify structural modifications that could enhance its potency and selectivity.

In conclusion, N-(3-chlorophenyl)methyl-2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-ylacetamide represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, combined with recent research findings, positions it as a promising candidate for developing novel therapeutic agents. Continued research into its properties and applications will undoubtedly contribute to the advancement of medicinal chemistry and related fields.